1,5-Dibromo-2,4-difluoro-3-(fluoromethoxy)benzene

• Molecular Formula: C7H3Br2F3O
• Molecular Weight: 319.90 g/mol
• IUPAC Name: 1,5-dibromo-2,4-difluoro-3-(fluoromethoxy)benzene
• InChI: InChI=1S/C7H3Br2F3O/c8-3-1-4(9)6(12)7(5(3)11)13-2-10/h1H,2H2
• InChI Key: WKGFRLSGMHPWRC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Br)F)OCF)F)Br

Description

1,5-Dibromo-2,4-difluoro-3-(fluoromethoxy)benzene is a halogenated aromatic compound characterized by bromine substituents at positions 1 and 5, fluorine atoms at positions 2 and 4, and a fluoromethoxy group at position 3. This compound is primarily utilized as a precursor in synthesizing thermally activated delayed fluorescence (TADF) emitters for organic light-emitting diodes (OLEDs) . Its synthesis involves bromination of 1-bromo-2,4-difluorobenzene with bromine in dichloromethane, catalyzed by iron powder, achieving a high yield of 94% . The compound’s reactivity and electronic properties make it critical for advanced display technologies, particularly in developing blue TADF emitters like DCzIPN, which exhibit singlet-triplet energy gaps as low as 0.05 eV .

Comparison with Similar Compounds

Research Findings and Data

Key Physicochemical Properties

1,5-Dibromo-2,4-difluoro-3-(fluoromethoxy)benzene :

• Melting Point: Not reported (purified via column chromatography) .
• UV-Vis Absorption : Strong π-π* transition at 229 nm, weak n-π* absorption up to 410 nm .
• Singlet-Triplet Energy Gap : 0.05 eV in DCzIPN, enabling efficient TADF .

1,3-Dibromo-5-fluoro-2-iodobenzene :

• Melting Point : 134–137°C .
• Application : Halogen exchange reactions in cross-coupling chemistry.